2-(Benzylsulfanyl)-6-(4-fluorophenyl)nicotinonitrile

• IUPAC Name: 2-benzylsulfanyl-6-(4-fluorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H13FN2S/c20-17-9-6-15(7-10-17)18-11-8-16(12-21)19(22-18)23-13-14-4-2-1-3-5-14/h1-11H,13H2
• InChI Key: UHCFLORQCDCWLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=CC(=N2)C3=CC=C(C=C3)F)C#N
• Molecular Formula: C19H13FN2S
• Molecular Weight: 320.4 g/mol

Description

2-(Benzylsulfanyl)-6-(4-fluorophenyl)nicotinonitrile (2-BSF-6-FPN) is a small molecule with a unique structure that has been studied for its potential applications in scientific research. It is composed of two benzylsulfanyl groups, one 4-fluorophenyl group, and one nicotinonitrile group. The molecule has a variety of biochemical and physiological effects, and has been studied for its potential applications in drug synthesis, drug delivery, and medical diagnostics.

Scientific Research Applications

• Synthesis and Characterization of Polymers : One study discusses the synthesis and characterization of partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers, used in proton exchange membranes for fuel cells. The study highlights the copolymer's properties like water uptake, proton conductivity, and methanol permeabilities, which are controlled by the chemical composition, including components similar to 2-(Benzylsulfanyl)-6-(4-fluorophenyl)nicotinonitrile (Sankir, Kim, Pivovar, & Mcgrath, 2007).

• Catalysis and Chemical Reactions : A study details the use of catalysts in isomerization reactions involving compounds like 2-methyl-3-butenenitrile, leading to the formation of various nickel complexes. This research is significant in understanding the chemical reactions and transformations involving nitrile compounds (Acosta-Ramírez, Flores‐Álamo, Jones, & García, 2008).

• Fluorescence Sensing for TNP Detection : Research on fluorescence sensing for the detection of 2,4,6-trinitrophenol (TNP) using graphitic carbon nitride nanosheets demonstrates the application of nitrile-containing compounds in sensitive and selective detection methods in aqueous solutions, indicating their potential in public safety and security applications (Rong, Lin, Song, Zhao, Zhong, Yan, Wang, & Chen, 2015).

• In Vitro and In Vivo Imaging Applications : A study on biocompatible nanoparticles with aggregation-induced emission characteristics explores the use of compounds similar to 2-(Benzylsulfanyl)-6-(4-fluorophenyl)nicotinonitrile for in vitro and in vivo imaging applications, including cancer cell uptake and tumor-targeting abilities (Qin, Ding, Liu, Yuan, Hu, Liu, & Tang, 2012).

• Photodynamic Therapy in Tumor Treatment : Another research focuses on the development of fluorogens for image-guided photodynamic therapy in tumor treatment. This illustrates the potential of nitrile-containing compounds in medical applications, specifically in treating various types of cancers (Dai, Li, Long, Jiang, Zhuang, Wang, Zhao, Lou, Xia, & Tang, 2019).

• Groundwater Remediation : A study on heat-activated persulfate oxidation of perfluorooctanoic acid and related compounds discusses the potential for in-situ remediation of groundwater, showcasing the relevance of nitrile-containing compounds in environmental science (Park, Lee, Medina, Zull, & Waisner, 2016).